Cas no 1805708-21-7 (Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate)

• Product Name: Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate
• CAS No: 1805708-21-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4955404
• Update Time: 2025-10-29

Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate

• Inchi： 1S/C12H14O5/c1-2-17-12(16)9-5-3-8(7-10(9)13)4-6-11(14)15/h3,5,7,13H,2,4,6H2,1H3,(H,14,15)
• InChI Key： QSHMGUPLPVTKLM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1O)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8

Additional information on Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate

Latest Research on Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate (CAS: 1805708-21-7) in Chemical Biomedicine

Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate (CAS: 1805708-21-7) is a compound of growing interest in the field of chemical biomedicine due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for researchers and industry professionals.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate, highlighting its role as a key intermediate in the production of novel anti-inflammatory agents. The research demonstrated that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Further investigations have revealed the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) in 2024 demonstrated that Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate derivatives exhibit promising antitumor activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of apoptotic pathways and the inhibition of angiogenesis.

In addition to its therapeutic potential, recent research has also focused on the pharmacokinetic properties of Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate. A 2024 study in the European Journal of Pharmaceutical Sciences investigated the compound's bioavailability and metabolic stability, providing critical data for future drug formulation efforts. The findings suggest that structural modifications could enhance its oral bioavailability, making it a more viable candidate for clinical development.

Overall, the latest research underscores the multifaceted potential of Ethyl 4-(2-carboxyethyl)-2-hydroxybenzoate (CAS: 1805708-21-7) in chemical biomedicine. Its applications span anti-inflammatory and anticancer therapies, with ongoing studies exploring its utility in other disease areas. As research progresses, this compound is poised to play a significant role in the development of next-generation therapeutics.